Cas no 176254-10-7 ((17a)-13-Ethyl-3-methoxy-18,19-dinorpregna-3,5-dien-20-yn-17-ol)

(17a)-13-Ethyl-3-methoxy-18,19-dinorpregna-3,5-dien-20-yn-17-ol structure

176254-10-7 structure

Product Name:(17a)-13-Ethyl-3-methoxy-18,19-dinorpregna-3,5-dien-20-yn-17-ol

CAS No:176254-10-7

Molecular Formula:C₂₂H₃₀O₂

Molecular Weight:326.4724

CID:825041

PubChem ID:71777333

(17a)-13-Ethyl-3-methoxy-18,19-dinorpregna-3,5-dien-20-yn-17-ol Properties

Names and Identifiers

- (17α)-13-Ethyl-3-methoxy-18,19-dinorpregna-3,5-dien-20-yn-17-ol
- (8R,9S,10R,13R,14S,17R)-13-ethyl-17-ethynyl-3-methoxy-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ol
- Levonorgestrel EP impurity S
- Levonorgestrel-3-methyldienol ether
- (17a)-13-Ethyl-3-Methoxy-18,19-dinorpregna-3,5-dien-20-yn-17-ol
- UNII-T4H49UF3PS
- LEVONORGESTREL IMPURITY S [EP IMPURITY]
- 13-ETHYL-3-METHOXY-18,19-DINOR-17.ALPHA.-PREGNA-3,5-DIEN-20-YN-17-OL
- 13-Ethyl-3-methoxy-18,19-dinor-17alpha-pregna-3,5-dien-20-yn-17-ol
- 18,19-DINORPREGNA-3,5-DIEN-20-YN-17-OL, 13-ETHYL-3-METHOXY-, (17.ALPHA.)-
- T4H49UF3PS
- Levonorgestrel EP Impurity S
- (17alpha)-13-Ethyl-3-methoxy-18,19-dinorpregna-3,5-dien-20-yn-17-ol
- (17a)-13-Ethyl-3-methoxy-18,19-dinorpregna-3,5-dien-20-yn-17-ol
- Levonorgestrel impurity S [EP]
- 176254-10-7
- 18,19-Dinorpregna-3,5-dien-20-yn-17-ol, 13-ethyl-3-methoxy-, (17alpha)-
- (8R,9s,10r,13s,14s,17r)-13-ethyl-17-ethynyl-3-methoxy-2,7,8,9,10,11,12,14,15,16-decahydro-1h-cyclopenta[a]phenanthren-17-ol
- AKOS032958277
- Levonorgestrel Impurity S
- +Expand
- InChIKey： JJDZOSISUWLMOH-ZCPXKWAGSA-N
- Inchi： InChI=1S/C22H30O2/c1-4-21-12-10-18-17-9-7-16(24-3)14-15(17)6-8-19(18)20(21)11-13-22(21,23)5-2/h2,6,14,17-20,23H,4,7-13H2,1,3H3/t17-,18+,19+,20-,21-,22-/m0/s1
- SMILES： CCC12CCC3C4CCC(=CC4=CCC3C1CCC2(C#C)O)OC

Computed Properties

Exact Mass: 326.22500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 326.224580195g/mol
Heavy Atom Count: 24
Complexity: 636
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 29.5Å²

Experimental Properties

LogP: 4.45370
PSA: 29.46000

(17a)-13-Ethyl-3-methoxy-18,19-dinorpregna-3,5-dien-20-yn-17-ol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AE84409-10mg	Levonorgestrel-3-methyldienol ether	176254-10-7		10mg	$290.00	2024-04-20
TRC	E918945-10mg	(17a)-13-Ethyl-3-methoxy-18,19-dinorpregna-3,5-dien-20-yn-17-ol	176254-10-7		10mg	$ 176.00	2023-09-07

(17a)-13-Ethyl-3-methoxy-18,19-dinorpregna-3,5-dien-20-yn-17-ol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:176254-10-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

(17a)-13-Ethyl-3-methoxy-18,19-dinorpregna-3,5-dien-20-yn-17-ol Related Literature

1. Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imineligands and mixed metal polynuclear complexes†‡

Juan Olguín,Sally Brooker New J. Chem., 2011,35, 1242-1253
2. Front cover

Polym. Chem., 2022,13, 5275-5276
3. Hot off the press

Nat. Prod. Rep., 2005,22, 320-323
4. Size dependence of gold clusters with precise numbers of atoms in aerobic oxidation of d-glucose†

Junying Zhang,Zhimin Li,Jiahui Huang,Chao Liu,Feng Hong,Kai Zheng,Gao Li Nanoscale, 2017,9, 16879-16886
5. Quantitation of acute monocytic leukemia cells spiked in control monocytes using surface-enhanced Raman spectroscopy

N. Köse,I. W. Schie,C. Krafft Anal. Methods, 2018,10, 2785-2791
6. In silico prediction of hERG potassium channel blockage by chemical category approaches†

Chen Zhang,Yuan Zhou,Shikai Gu,Zengrui Wu,Wenjie Wu,Changming Liu,Kaidong Wang,Guixia Liu,Weihua Li,Philip W. Lee,Yun Tang Toxicol. Res., 2016,5, 570-582
7. Mineralization of poly(tetrafluoroethylene) and other fluoropolymers using molten sodium hydroxide†

Takahiro Katoh Green Chem., 2022,24, 6255-6263
8. Ab initio molecular dynamics study of an aqueous NaCl solution under an electric field

Giuseppe Cassone,Fabrizio Creazzo,Paolo V. Giaquinta,Franz Saija Phys. Chem. Chem. Phys., 2016,18, 23164-23173
9. Sr4B10O18(OH)2·2H2O: a new UV nonlinear optical material with a [B10O23]16− building block†

Fangfang Zhang,Shilie Pan,Zhihua Yang,Jian Han,Min Zhang,Shujuan Han J. Mater. Chem. C, 2014,2, 667-674
10. Preparation of multi-temperature responsive elastomers by generating ionic networks in 1,2-polybutadiene using an anionic melting method

Jinhui Liu,Yuka Yuan,Zhibin Niu,Qian Li,Fansen Meng,Zhaobo Wang,Jing Hua Soft Matter, 2020,16, 3686-3694

176254-10-7 ((17a)-13-Ethyl-3-methoxy-18,19-dinorpregna-3,5-dien-20-yn-17-ol) Related Products

96487-85-3(Norethindrone-3-ethyldienolether)

Recommended suppliers

Shanghai Xinsi New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Chenrunchemical co.,ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhongnuo Biotechnology Development Jiangsu Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

SHANGHAI TAUTO BIOTECH CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

https://en.tautochem.com/

Suzhou Tanke Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk